Cas no 2171239-71-5 ((2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid)

• Product Name: (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid
• CAS No: 2171239-71-5
• MF: C₂₃H₂₅N₃O₆
• MW: 439.461106061935
• CID: 6257219
• PubChem ID: 165550736
• Update Time: 2025-11-06

(2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid
• (2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid
• 2171239-71-5
• EN300-1487792

• Inchi： 1S/C23H25N3O6/c1-2-19(22(29)30)26-21(28)12-24-20(27)11-25-23(31)32-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,2,11-13H2,1H3,(H,24,27)(H,25,31)(H,26,28)(H,29,30)/t19-/m0/s1
• InChI Key： TUJDVORPADEBCU-IBGZPJMESA-N
• SMILES： O(C(NCC(NCC(N[C@H](C(=O)O)CC)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.17433553g/mol
• Monoisotopic Mass: 439.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 134Ų

Additional information on (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid

Comprehensive Analysis of (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid (CAS No. 2171239-71-5)

The compound (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid (CAS No. 2171239-71-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for high-purity Fmoc-amino acids to ensure optimal yields in complex peptide sequences, particularly for drug discovery and biomaterial engineering.

In recent years, the demand for custom peptide synthesis has surged due to advancements in personalized medicine and therapeutic peptides. The Fmoc protection strategy offered by this compound aligns with modern green chemistry trends, as it avoids hazardous reagents like Boc (tert-butoxycarbonyl) deprotection agents. This attribute positions CAS No. 2171239-71-5 as a sustainable choice for labs focusing on environmentally friendly synthesis.

The chiral center at the (2S)-configuration of this compound ensures stereochemical precision, a key factor in peptide-based drug development. Users often inquire about its solubility (notably in DMF or DMSO) and storage conditions (–20°C under inert gas), reflecting practical concerns in lab workflows. Additionally, its role in linker chemistry for antibody-drug conjugates (ADCs) has garnered attention, as ADCs represent a booming segment in oncology research.

From an SEO perspective, trending queries like "Fmoc-amino acid applications", "CAS 2171239-71-5 supplier", and "peptide coupling reagents" highlight commercial and academic interest. The compound’s MSDS data and HPLC purity reports are also frequently requested, underscoring the need for transparency in research-grade chemicals.

In summary, (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid exemplifies innovation in peptide chemistry, bridging gaps between academic research and industrial-scale production. Its compatibility with automated synthesizers and relevance to COVID-19 antiviral peptide studies further solidify its importance in contemporary science.